The solar-powered membrane distillation (SPMD) process can improve the energy efficiency by using solar energy as a heat source. However, the SPMD process can only be intermittently operated due to the variation of the daily solar irradiation. In this study, effects of intermittent modes (IMs with/without temperature variations (IM-1/IM-2)) and continuous mode (CM) on scaling and wetting are investigated according to three types of shutdown protocols (P1: non-draining, P2: draining, P3: flushing after draining). A direct contact membrane distillation coupled with a real-time visualization system using the normalized light intensity and SEM-EDS are used for analysis of the MD performance in each condition. Consequently, scaling and wetting tendencies of SPMD at P3 are lowest among the tested shutdown protocols. Furthermore, scaling and wetting in CM and IM (IM-1 and IM-2) at P3 show low differences, indicating that shutdown protocols have a more profound effect than temperature variations and operation mode.

To address the efficient resourcefulness of papermaking wastewater, this study designed a super-efficient gel material (SGPQG/SGPQ) that could remove over-10-times masses of lignins from wastewater, and subsequently realized the highly-efficient reuse of wastes. The mass of lignin removed by per unit mass of SGPQG/SGPQ was 10,157.71 mg•g-1, i.e., the mass of lignin removed was 10.16 times that of the mass of SGPQG/SGPQ itself, which was 1.23-50.55 times better than the existing similar materials, showing a super-efficient lignin removal ability. Meanwhile, the average lignin removal rate of SGPQG/SGPQ was 1.85-3.34 times higher than those of the pre-products. Moreover, the extended application of SGPQG/SGPQ in the purification of a complex wastewater and a real papermaking wastewater had been also successfully carried out. The mechanism investigations confirmed an integrated skeleton-space effect mechanism, which is the key factor for SGPQG/SGPQ to achieve the super-efficient lignin removal in the purification of papermaking wastewater. In addition, the SGPQG/SGPQ wastes after treating lignins, could be directly used for adsorption treatment of dyeing wastewater, and had 443.9 times adsorption capacity compared to the widely-used activated carbon, demonstrating an efficient resourcefulness reuse.

Combining electrocoagulation with another process is a potential strategy for increasing the efficiency of water and wastewater pollutant removal. The integration of advanced oxidation processes (AOPs) and electrocoagulation (EC) demonstrates improved performance. The mechanism of the EC combined with ozone (O3), hydrogen peroxide (H2O2), sulfate radicals, electrooxidation (EO), Fenton/electro-Fenton, and UV is discussed. This review sheds light on EC-AOP hybrid processes in terms of their mechanisms, development, challenges, and their potential application for the removal of contaminants of emerging concern (CECs). The majority of the articles claimed improved performance of the EC process when combined with AOP as a pre-treatment, especially in terms of removing recalcitrant contaminants. For instance, the integrated EC-Fenton/photo-Fenton processes have been shown to be a promising treatment to virtually complete removal of the phenolic compounds in oil refinery wastewater. In EC-EO process, boron doped diamond (BDD) anode, despite being costly electrode, has the highest oxidation potential and is therefore the most suitable type for the mineralization of organic pollutants. PFASs are more effective at being removed from water through zinc and Ti4O7 electrodes in EC-EO treatment. Furthermore, the peroxone and synergistic effects between O3 and coagulants played almost equal dominant role to removal of ibuprofen using hybrid EC-O3. However, enough data for conducting these integrated processes at industrial scale or with real wastewaters do not exist, and so there is a lack for comprehensive and systematic approaches to address complexity of such systems. Although a great number of papers were focused on the degradation of effluents from different industries, viruses, and pharmaceuticals, there is not sufficient research in terms of the removal of herbicides, pesticides, microplastics, and micropollutants.

In this Perspective, we present evidence that indicates a discrepancy between laboratory and field performance of point of use water treatment (POUWT) techniques, identified via a narrative review process to investigate the origin of the LRV comparison estimates reported by the WHO. We considered only peer-reviewed articles that reported laboratory and field log reduction values (LRVs) for the same POU technology. We will present a summary of explanations that have been offered by the literature regarding such discrepancies; the potential implications of the “laboratory versus field” data discrepancy; and potential risks posed by conflating the two. Finally, in view of this discussion, we propose a strategy to help mitigate the research gap and explore the potential to improve current health risk assessments and ultimately, recommendations by public health entities and manufacturers of POUWT products.

As scarcity of water is expected to intensify with global warming, unconventional water sources such as advective fogs may become essential. In numerous arid regions, nets are used to harvest such water droplets. However, many current fog nets are either not durable or expensive, and have poor performances for short time or low intensity fog events. With a dedicated test bench, we show here that a low-cost net with kirigami design offers a higher and faster fog collecting ability than the usual fibers nets. This kirigami fog net consists of a continuous network of strips where water quickly forms a stable film, accounting for its superior capture efficiency. We rationalize this mechanism with a simplified structure composed of disconnected strips whose optimization paves the way to the shaping of original fog nets such as the kirigami one.

Achieving a thorough understanding of the determinants of household water consumption is crucial to support demand management strategies. Yet, existing research on household water consumption determinants is often limited to specific case studies, with findings that are difficult to generalize and not conclusive. Here, we first contribute an updated framework for review, classification, and analysis of the literature on the determinants of household water consumption. Our framework allows trade-off analysis of different criteria that account for the representation of a potential water consumption determinant in the literature, its impact across heterogeneous case studies, and the effort required to collect information on it. We then review a comprehensive set of 48 publications with our proposed framework. The results of our trade-off analysis show that distinct groups of determinants exist, allowing for the formulation of recommendations for practitioners and researchers on which determinants to consider in practice and prioritize in future research.

Constructed wetlands (CWs) are engineered environments designed to utilise natural processes to treat urban or industrial wastewater, with the core driver of the bioremediation process provided by the microorganisms present within. This study isolated 32 bacterial strains from sediment across the Sardar Bherry CW to find candidates with remediation properties and to understand how the physiochemical gradient from wastewater input influences the functional properties of the bacteria present. Bacterial isolates recovered closer to the wastewater effluence were more likely to be pathogenic, with increased haemolytic activity, causing high rates of fish mortality. In contrast, isolates recovered further from the wastewater source were observed to be non-pathogenic and have increased inhibitory effect against pathogenic strains. Extracellular proteins extracted from non-pathogenic isolates also appeared to be effective at inhibiting the growth of pathogenic bacteria, including multidrug resistant strains. Non-pathogenic isolates recovered across all sampling sites displayed the ability to reduce high levels of ammonia in solution during laboratory testing. Antibiogram assays of the recovered isolates showed a relatively high rate of multidrug resistant or marginally resistant bacteria across all sampling sites, highlighting a potential limitation within the CW bioremediation process in mitigating antibiotic resistant strains. This isolate based study provided an avenue to understand the influence of spatial succession from wastewater effluence on bacterial characteristics, as well as obtain candidates that can be further investigated for optimisation in bioremediation efforts. The cultured isolates can supplement future environmental sequencing studies by providing wet lab specimens to compare (meta)genomic information discovered within the CW ecosystem.

Reverse osmosis (RO) is widely used in wastewater reclamation to alleviate the increasingly global water shortage. However, it has an inconvenient defect of biofouling. Some disinfection processes have been reported to select certain undesirable disinfection-residual bacteria (DRB), leading to severe long-term biofouling potential. To provide constructive guidance on biofouling prevention in RO systems, this study performed a 32-day experiment to parallelly compared the biofouling characteristics of RO membranes of DRB after five mature water disinfection methods (NaClO, NH2Cl, ClO2, UV, and O3) and two recently developed water disinfection methods (K2FeO4 and flow-through electrode system). As a result, the DRB biofilm of K2FeO4 and O3 caused a slight normalised flux drop (22.4 ± 2.4% and 23.9 ± 1.7%) of RO membrane compared to the control group (non-disinfected, ~27% normalised flux drop). FES, UV, NaClO and ClO2 caused aggravated membrane flux drop (29.1 ± 0.3%, 33.3 ± 7.8%, 34.6 ± 6.4%, and 35.5 ± 4.0%, respectively). The biofouling behaviour showed no relationship with bacterial concentration or metabolic activity (p > 0.05). The thickness and compactness of the biofilms and the organics/bacterial number ratio in the biofilm, helped explain the difference in the fouling degree between each group. Moreover, microbial community analysis showed that the relative abundance of typical highly EPS-secretory and biofouling-related genera, such as Pseudomonas, Sphingomonas, Acinetobacter, Methylobacterium, Sphingobium, and Ralstonia, were the main reasons for the high EPS secreting ability of the total bacteria, resulting in aggravation of biofouling degree (p < 0.05). All types of disinfection except for NaClO and ClO2 effectively prevented pathogen reproduction in the DRB biofilm.

For emerging economies lacking public budgets, continuous improvement of urban wastewater treatment efficiency (UWTE) requires effective government supervision of wastewater treatment infrastructures (WTIs) and participation of private capital seeking to profit-maximising. However, to what extent this public–private partnership (PPP) model, aimed at a reasonable sharing of benefit and risk, in delivering WTIs can improve the UWTE is unknown. We evaluated the impact of the PPP model on the UWTE by collecting data from 1303 urban wastewater treatment PPP projects in 283 prefecture-level cities in China from 2014 to 2019 and used data envelopment analysis and Tobit regression model. The UWTE was significantly higher in prefecture-level cities that introduced the PPP model in the construction and operation of WTIs, particularly those with a feasibility gap subsidy, competitive procurement, privatised operation, and non-demonstration. Moreover, the effects of PPPs on UWTE were limited by the economic development level, marketisation, and climatic conditions.

Drinking water (DW) quality can change during distribution, leading to taste and odor events and microbial regrowth. Pilot plants mimicking distribution networks are crucial for understanding these changes. We present a new pilot plant design, including piping material, sensors, and instrumentation. The three independent loops (100 m each) of the pilot exhibit identical behavior, allowing simultaneous testing of three conditions. Monitoring includes taste and odor compound formation, microorganism regrowth, and dissolved organic carbon changes. Real-time measurements enable continuous monitoring, and inner pipe biofilm sampling is feasible. The pilot’s modularity facilitates studying climate change effects, different piping materials, and source waters on DW quality in the distribution network.